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Compound of Interest

Compound Name: PSB-1491

Cat. No.: B15617315

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
PSB-1491, with the chemical name N-(3,4-Dichlorophenyl)-1-methyl-1H-indazole-5-

carboxamide, is a potent, selective, competitive, and reversible inhibitor of monoamine oxidase

B (MAO-B). MAO-B is a key enzyme in the degradation of dopamine and other monoamines

within the central nervous system. By inhibiting MAO-B, PSB-1491 increases the availability of

dopamine, which is crucial for motor control and mood regulation. This mechanism of action

makes PSB-1491 a compound of significant interest for research into neurodegenerative

disorders such as Parkinson's disease, where dopaminergic neuron degeneration leads to

motor and non-motor symptoms. Preclinical research suggests that PSB-1491 can increase

striatal dopamine levels, leading to improved motor function and potential neuroprotective

effects by mitigating oxidative stress.

These application notes provide a comprehensive overview and generalized protocols for the

administration of PSB-1491 to mice for research purposes. The provided experimental design

is a template based on common practices for evaluating novel MAO-B inhibitors in preclinical
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models of neurodegenerative disease, as specific in vivo dosage and administration protocols

for PSB-1491 are not widely available in published literature.

Data Presentation
In Vitro Potency of PSB-1491

Target IC50 (nM)
Selectivity vs.
MAO-A

Nature of Inhibition

Human MAO-B 0.386 >25,000-fold
Competitive,

Reversible

Data sourced from Tzvetkov et al., J. Med. Chem. 2014, 57, 15, 6679–6703.

Hypothetical Dosing Regimen for Mice
The following table outlines a hypothetical dosage regimen for PSB-1491 in a murine model of

Parkinson's disease. The selection of these doses should be preceded by dose-range-finding

and maximum tolerated dose (MTD) studies.
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Parameter Recommendation Rationale

Route of Administration
Intraperitoneal (IP) Injection or

Oral Gavage (PO)

IP injection ensures accurate

dosing and rapid systemic

availability. Oral gavage is a

clinically relevant route but

may have variable absorption.

Vehicle
10% DMSO, 40% PEG300,

50% Saline

A common vehicle for

solubilizing hydrophobic

compounds for in vivo

administration.

Proposed Dose Range 1 - 10 mg/kg

This range is a starting point

for efficacy studies, based on

the high in vitro potency of

PSB-1491. The optimal dose

must be determined

empirically.

Dosing Frequency Once daily

A once-daily regimen is typical

for many small molecule

inhibitors in preclinical studies.

Pharmacokinetic studies are

required to confirm the

appropriate dosing interval.

Treatment Duration 7 - 28 days

The duration will depend on

the specific experimental

model and the endpoints being

measured (e.g., acute

symptomatic relief vs. chronic

neuroprotection).

Signaling Pathway
PSB-1491 acts by inhibiting the enzyme Monoamine Oxidase B (MAO-B). In dopaminergic

neurons, dopamine that is not packaged into synaptic vesicles is metabolized by MAO-B

located on the outer mitochondrial membrane. This process contributes to the generation of
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reactive oxygen species (ROS) and a reduction in cytosolic dopamine levels. By inhibiting

MAO-B, PSB-1491 prevents the breakdown of dopamine, thereby increasing its availability for

vesicular packaging and neurotransmission. This is also thought to reduce oxidative stress

associated with dopamine metabolism.
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Caption: Mechanism of action of PSB-1491.

Experimental Protocols
General Protocol for Evaluating PSB-1491 in an MPTP-
Induced Mouse Model of Parkinson's Disease
This protocol outlines a general procedure for assessing the neuroprotective and symptomatic

efficacy of PSB-1491 in a widely used toxin-based mouse model of Parkinson's disease.

1. Animals and Acclimatization:
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Use male C57BL/6 mice, 8-10 weeks old.

House animals in a controlled environment (12:12 h light-dark cycle, 22 ± 2°C, ad libitum

access to food and water).

Allow for at least one week of acclimatization before the start of the experiment.

2. Experimental Groups:

Group 1 (Vehicle Control): Vehicle administration + Saline injection.

Group 2 (MPTP Control): Vehicle administration + MPTP injection.

Group 3 (PSB-1491 Low Dose): Low dose PSB-1491 + MPTP injection.

Group 4 (PSB-1491 High Dose): High dose PSB-1491 + MPTP injection.

Group 5 (Positive Control - optional): Selegiline (an established MAO-B inhibitor) + MPTP

injection.

3. Preparation of PSB-1491 and MPTP:

PSB-1491: Prepare a stock solution in 100% DMSO. For daily administration, dilute the

stock solution in the final vehicle (e.g., 10% DMSO, 40% PEG300, 50% Saline) to the

desired final concentration. The final concentration of DMSO should be kept low (≤10%) to

avoid toxicity.

MPTP (1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine): Dissolve MPTP-HCl in sterile,

physiological saline (0.9% NaCl). Prepare fresh on the day of injection. Caution: MPTP is a

neurotoxin. Handle with appropriate safety precautions.

4. Administration Protocol:

PSB-1491/Vehicle Administration: Administer PSB-1491 or vehicle via the chosen route (IP

or PO) once daily for the duration of the study. In a neuroprotective paradigm, treatment

should start several days before MPTP administration and continue throughout the

experiment.
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MPTP Administration: Administer MPTP (e.g., 20 mg/kg, IP) four times at 2-hour intervals on

a single day to induce parkinsonian pathology.

5. Behavioral Testing:

Conduct behavioral assessments at baseline (before MPTP) and at specified time points

post-MPTP (e.g., 7 and 14 days).

Rotarod Test: To assess motor coordination and balance.

Open Field Test: To evaluate locomotor activity and exploratory behavior.

Pole Test: To measure bradykinesia.

6. Post-mortem Analysis:

At the end of the study, euthanize the animals according to approved protocols.

Perfuse transcardially with saline followed by 4% paraformaldehyde for

immunohistochemistry, or collect fresh brain tissue for neurochemical analysis.

Immunohistochemistry: Stain brain sections (substantia nigra and striatum) for tyrosine

hydroxylase (TH) to quantify dopaminergic neuron loss.

HPLC: Measure dopamine and its metabolites (DOPAC, HVA) in striatal tissue homogenates

to assess dopamine turnover.
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Caption: Experimental workflow for PSB-1491 evaluation.
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Conclusion
PSB-1491 is a highly potent and selective MAO-B inhibitor with significant potential for

research in neurodegenerative diseases. The provided protocols offer a foundational

framework for initiating in vivo studies in mice. It is imperative for researchers to conduct

preliminary dose-finding and pharmacokinetic studies to determine the optimal administration

parameters for their specific experimental context. All animal experiments should be conducted

in accordance with institutional and national guidelines for animal welfare.

To cite this document: BenchChem. [Application Notes and Protocols for PSB-1491 in
Murine Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617315/docs#application-notes-and-protocols-for-
psb-1491-in-murine-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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